molecular formula C13H14O4 B8418816 Phenol, resorcin, formaldehyde resin CAS No. 25986-71-4

Phenol, resorcin, formaldehyde resin

Cat. No.: B8418816
CAS No.: 25986-71-4
M. Wt: 234.25 g/mol
InChI Key: QDNBHWFDWXWFTG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Phenol, resorcin, formaldehyde resin is a useful research compound. Its molecular formula is C13H14O4 and its molecular weight is 234.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

25986-71-4

Molecular Formula

C13H14O4

Molecular Weight

234.25 g/mol

IUPAC Name

benzene-1,3-diol;formaldehyde;phenol

InChI

InChI=1S/C6H6O2.C6H6O.CH2O/c7-5-2-1-3-6(8)4-5;7-6-4-2-1-3-5-6;1-2/h1-4,7-8H;1-5,7H;1H2

InChI Key

QDNBHWFDWXWFTG-UHFFFAOYSA-N

Canonical SMILES

C=O.C1=CC=C(C=C1)O.C1=CC(=CC(=C1)O)O

Related CAS

25986-71-4

Origin of Product

United States

Synthesis routes and methods

Procedure details

A resorcinol-phenol-formaldehyde gluing system was prepared according to conventional technology by stirring 100 parts by weight of a resorcinol-phenol mixture and 20 parts by weight of an aqueous formaldehyde solution containing 40 percent by weight of formaldehyde. After said stirring the glue was applied to a surface in an amount of 400 g/m2. The formaldehyde (HCHO) concentration above said surface was analysed by sucking air through a filter impregnated with dinitrophenylhydrazine, leaching the filter with acetonitrile, and then analysing the extract, by means of HPLC, with regard to the content of HCHO. The volume of analysed air was 28.42 liters, which passed the filter with a flow of 0.98 liters/minute. The results of the analysis are set forth in the Table below.
Name
resorcinol phenol
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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